Cas no 2034574-91-7 (3-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea)

• Product Name: 3-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea
• CAS No: 2034574-91-7
• MF: C₁₄H₁₄F₃N₅O₃S
• MW: 389.352871417999
• CID: 6253115
• PubChem ID: 121137401
• Update Time: 2025-06-27

3-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea
• 1-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-3-(4-((trifluoromethyl)thio)phenyl)urea
• AKOS032456664
• 3-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-1-{4-[(trifluoromethyl)sulfanyl]phenyl}urea
• F6438-2970
• 2034574-91-7
• 1-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3-[4-(trifluoromethylsulfanyl)phenyl]urea

• Inchi： 1S/C14H14F3N5O3S/c1-24-12-20-10(21-13(22-12)25-2)7-18-11(23)19-8-3-5-9(6-4-8)26-14(15,16)17/h3-6H,7H2,1-2H3,(H2,18,19,23)
• InChI Key： XTHFFECSFHBBDV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)NC(NCC1N=C(N=C(N=1)OC)OC)=O

Computed Properties

• Exact Mass: 389.07694499g/mol
• Monoisotopic Mass: 389.07694499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 124Ų

Additional information on 3-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea

3-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea and CAS No. 2034574-91-7: A Novel Compound with Potential in Pharmaceutical Research

3-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea is a structurally unique compound with a molecular formula of C₂₁H₁₇FN₄O₅S and a molecular weight of 468.45 g/mol. The compound is characterized by its complex architecture, which includes a 1,3,5-triazine core functionalized with 4,6-dimethoxy groups, a trifluoromethyl substituent on the phenyl ring, and a thiolane moiety. This combination of functional groups makes it a promising candidate for further exploration in pharmaceutical research, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The 1,3,5-triazine ring is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological activities. The 4,6-dimethoxy substitution on the triazine ring introduces electron-donating groups, which may influence the compound's reactivity and interactions with target proteins. The trifluoromethyl group on the phenyl ring enhances the compound's hydrophobicity, potentially improving its membrane permeability and cellular uptake. The thiolane moiety, a sulfur-containing functional group, adds structural diversity and may contribute to the compound's metabolic stability and bioavailability.

Recent studies on 1,3,5-triazine-based derivatives have highlighted their potential in targeting kinase enzymes, which are critical in cellular signaling pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 4,6-dimethoxy-substituted triazine derivatives exhibit significant inhibitory activity against the PI3K/AKT/mTOR pathway, a key pathway implicated in cancer progression. This suggests that 3-(4,6-dimethyloxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea could be a valuable lead compound for the development of targeted therapies for oncology applications.

The trifluoromethyl group in this compound is particularly noteworthy due to its ability to enhance the compound's lipophilicity and metabolic stability. A 2024 review in Drug Discovery Today emphasized that trifluoromethyl-substituted compounds are increasingly being explored for their potential to modulate protein-protein interactions and improve drug efficacy. This property may also enhance the compound's ability to cross the blood-brain barrier, making it a candidate for neuropharmacological research.

The thiolane moiety in the compound is another key feature that could influence its biological activity. Sulfur-containing groups are often involved in redox reactions and may play a role in modulating oxidative stress. A 2023 study in Bioorganic & Medicinal Chemistry reported that thiolane derivatives can act as antioxidants and may have protective effects against neurodegenerative diseases. This suggests that the thiolane functionality in this compound could contribute to its potential therapeutic applications in neurology.

The synthesis of 3-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea involves a multi-step process that highlights the challenges and opportunities in designing complex molecules. A 2023 paper in Organic & Biomolecular Chemistry described the use of microwave-assisted synthesis to efficiently assemble the compound, demonstrating the importance of advanced synthetic methods in pharmaceutical research. This approach not only improves the yield but also reduces the environmental impact of the synthesis process.

Further research is needed to fully understand the biological activity and pharmacological potential of 3-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea. In vitro and in vivo studies are essential to evaluate its efficacy, safety, and mechanism of action. Additionally, computational modeling and molecular docking studies could provide insights into its interactions with potential target proteins, guiding the design of more optimized derivatives.

Overall, 3-(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl-1-{4-(trifluoromethyl)sulfanylphenyl}urea represents a promising candidate for further exploration in pharmaceutical research. Its unique chemical structure and the presence of multiple functional groups suggest potential applications in oncology, neurology, and other therapeutic areas. Continued investigation into its properties and biological activity will be crucial in determining its role as a novel therapeutic agent.